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4-Amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride 4-Amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride
Brand Name: Vulcanchem
CAS No.: 123805-17-4
VCID: VC0049553
InChI: InChI=1S/C14H18ClN3O2.ClH/c15-11-6-10(13-9(12(11)16)3-5-20-13)14(19)18-7-8-2-1-4-17-8;/h6,8,17H,1-5,7,16H2,(H,18,19);1H/t8-;/m0./s1
SMILES: C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl
Molecular Formula: C14H19Cl2N3O2
Molecular Weight: 332.2 g/mol

4-Amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride

CAS No.: 123805-17-4

Main Products

VCID: VC0049553

Molecular Formula: C14H19Cl2N3O2

Molecular Weight: 332.2 g/mol

4-Amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride - 123805-17-4

CAS No. 123805-17-4
Product Name 4-Amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride
Molecular Formula C14H19Cl2N3O2
Molecular Weight 332.2 g/mol
IUPAC Name 4-amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride
Standard InChI InChI=1S/C14H18ClN3O2.ClH/c15-11-6-10(13-9(12(11)16)3-5-20-13)14(19)18-7-8-2-1-4-17-8;/h6,8,17H,1-5,7,16H2,(H,18,19);1H/t8-;/m0./s1
Standard InChIKey PCBGZTCWZUGEJX-QRPNPIFTSA-N
Isomeric SMILES C1C[C@H](NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl
SMILES C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl
Canonical SMILES C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl
Synonyms 4-amino-5-chloro-N-(2-pyrrolidinylmethyl)-2,3-dihydrobenzofuran-7-carboxamide HCl
ADR 851
ADR-851
PubChem Compound 130053
Last Modified Nov 11 2021
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